molecular formula C3H2I2N2 B100139 2,4-diiodo-1H-imidazole CAS No. 19198-80-2

2,4-diiodo-1H-imidazole

Cat. No. B100139
CAS RN: 19198-80-2
M. Wt: 319.87 g/mol
InChI Key: VZSKMIVGFKARLQ-UHFFFAOYSA-N
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Description

2,4-diiodo-1H-imidazole is a compound with the molecular formula C3H2I2N2 . It has a molecular weight of 319.87 g/mol . The IUPAC name for this compound is 2,5-diiodo-1H-imidazole .


Molecular Structure Analysis

The molecular structure of 2,4-diiodo-1H-imidazole consists of a five-membered ring with three carbon atoms and two nitrogen atoms . The iodine atoms are attached to the carbon atoms at the 2nd and 4th positions .


Chemical Reactions Analysis

While specific chemical reactions involving 2,4-diiodo-1H-imidazole are not detailed in the literature, imidazoles in general are known to participate in a variety of chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2,4-diiodo-1H-imidazole include a molecular weight of 319.87 g/mol, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 1 . It has a rotatable bond count of 0 and a topological polar surface area of 28.7 Ų .

Scientific Research Applications

    Pharmaceuticals and Agrochemicals

    • Imidazoles have traditional applications in pharmaceuticals and agrochemicals .
    • They are used in the synthesis of various drugs due to their extensive spectrum of biological activities such as antibacterial, anticancer, antitubercular, antifungal, analgesic, and anti-HIV activities .

    Dyes for Solar Cells and Other Optical Applications

    • Imidazoles are being deployed in emerging research into dyes for solar cells and other optical applications .

    Functional Materials

    • Imidazoles are used in the development of functional materials .

    Catalysis

    • Imidazoles are used in catalysis .

Safety And Hazards

While specific safety and hazard information for 2,4-diiodo-1H-imidazole is not available, it’s important to handle all chemical compounds with care, using personal protective equipment and ensuring adequate ventilation .

Future Directions

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . Therefore, future research may focus on the development of efficient synthesis methods for 2,4-diiodo-1H-imidazole and other imidazole derivatives.

properties

IUPAC Name

2,5-diiodo-1H-imidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H2I2N2/c4-2-1-6-3(5)7-2/h1H,(H,6,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZSKMIVGFKARLQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(NC(=N1)I)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H2I2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30501398
Record name 2,5-Diiodo-1H-imidazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30501398
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

319.87 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-diiodo-1H-imidazole

CAS RN

19198-80-2
Record name 2,5-Diiodo-1H-imidazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=19198-80-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,5-Diiodo-1H-imidazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30501398
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
2
Citations
M Andrzejewski, J Marciniak, KW Rajewski… - Crystal Growth & …, 2015 - ACS Publications
Halogen bonds have been employed for controlling the structure of NH···N hydrogen-bonded chains in halogenated imidazoles; the CH···halogen contacts stabilize the coplanar …
Number of citations: 15 pubs.acs.org
CH Schwalbe - Crystallography Reviews, 2018 - Taylor & Francis
Problems can arise in crystallographic databases with errors and omissions in the representation of data that impede searches, and with errors in the actual data. While the Cambridge …
Number of citations: 10 www.tandfonline.com

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